Cas no 253426-66-3 (Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate)

Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate structure
253426-66-3 structure
Product Name:Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate
CAS No:253426-66-3
MF:C22H29NO4S
MW:403.534965276718
CID:2837876
PubChem ID:10644868
Update Time:2025-04-21

Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Phenylmethyl N-(1-(phenylsulfonyl)octyl)carbamate
    • Carbamic acid, [1-(phenylsulfonyl)octyl]-, phenylmethyl ester
    • Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate
    • DTXSID60442927
    • 253426-66-3
    • Inchi: 1S/C22H29NO4S/c1-2-3-4-5-12-17-21(28(25,26)20-15-10-7-11-16-20)23-22(24)27-18-19-13-8-6-9-14-19/h6-11,13-16,21H,2-5,12,17-18H2,1H3,(H,23,24)
    • InChI Key: RDMWKLGZGNBVKV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C(CCCCCCC)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 403.18172958Da
  • Monoisotopic Mass: 403.18172958Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 80.9Ų
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